Cas no 1423017-99-5 (Z-Dap(Alloc).DCHA)

• Product Name: Z-Dap(Alloc).DCHA
• CAS No: 1423017-99-5
• MF: C₂₇H₄₁N₃O₆
• MW: 503.630947828293
• MDL: MFCD08457693
• CID: 5209079
• Update Time: 2025-11-01

Z-Dap(Alloc).DCHA Chemical and Physical Properties

Names and Identifiers

• Z-Dap(Alloc).DCHA
• Z-L-DAP(ALOC)-OH DCHA
• N-alpha-Z-N-beta-allyloxycarbonyl-L-2,3-diaminopropionic acid dicyclohexylammonium salt (CbZ-L-Dap(Alloc)-OH.DCHA)
• N-ALPHA-BENZYLOXYCARBONYL-N-BETA-ALLYLOXYCARBONYL-L-2,3-DIAMINOPROPIONIC ACID DICYCLOHEXYLAMINE
• Z-L-DAP(ALLOC)-OH DCHA
• Z-L-Dap(Aloc)-OH*DCHA
• (R)-3-(((allyloxy)carbonyl)amino)-2-(((benzyloxy)carbonyl)amino)propanoic acid

• MDL： MFCD08457693
• Inchi： 1S/C15H18N2O6.C12H23N/c1-2-8-22-14(20)16-9-12(13(18)19)17-15(21)23-10-11-6-4-3-5-7-11;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h2-7,12H,1,8-10H2,(H,16,20)(H,17,21)(H,18,19);11-13H,1-10H2/t12-;/m0./s1
• InChI Key： DIMJZSGSWDHYDY-YDALLXLXSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CNC(=O)OCC=C)=O.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 536
• Topological Polar Surface Area: 126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Z-Dap(Alloc).DCHA

Comprehensive Overview of Z-Dap(Alloc).DCHA (CAS No. 1423017-99-5): Properties, Applications, and Industry Insights

In the realm of peptide synthesis and pharmaceutical intermediates, Z-Dap(Alloc).DCHA (CAS No. 1423017-99-5) stands out as a critical compound. This specialized amino acid derivative is widely recognized for its role in protecting groups and peptide chain elongation. With the increasing demand for precision in drug development, researchers are turning to high-purity compounds like Z-Dap(Alloc).DCHA to ensure optimal results in their synthetic pathways.

The Z-Dap(Alloc).DCHA molecule features a unique combination of protective groups: the Z-group (benzyloxycarbonyl) and the Alloc-group (allyloxycarbonyl). These groups are instrumental in safeguarding reactive sites during peptide synthesis, allowing for selective deprotection under mild conditions. The DCHA (dicyclohexylamine) salt form enhances solubility and stability, making it a preferred choice for laboratory and industrial applications.

Recent advancements in peptide-based therapeutics have spurred interest in compounds like Z-Dap(Alloc).DCHA. As the pharmaceutical industry explores novel treatments for metabolic disorders and autoimmune diseases, the need for reliable building blocks has never been higher. This compound’s compatibility with solid-phase peptide synthesis (SPPS) and Fmoc/tBu strategies makes it indispensable for researchers aiming to develop next-generation biologics.

One of the most frequently asked questions about Z-Dap(Alloc).DCHA revolves around its storage and handling. To maintain its integrity, the compound should be stored in a cool, dry environment, away from light and moisture. Proper handling ensures that its protective groups remain intact, preserving its utility in multi-step synthetic routes. Additionally, users often inquire about alternatives to DCHA salts, though few options match its balance of stability and reactivity.

The versatility of Z-Dap(Alloc).DCHA extends beyond traditional peptide synthesis. It is increasingly used in the development of peptidomimetics and macrocyclic compounds, which are gaining traction in oncology and antimicrobial research. Its ability to facilitate the incorporation of non-natural amino acids into peptide backbones opens doors to innovative drug designs with enhanced bioavailability and target specificity.

From an SEO perspective, keywords such as “Z-Dap(Alloc).DCHA supplier”, “CAS 1423017-99-5 price”, and “Z-Dap(Alloc).DCHA synthesis protocol” are highly searched in scientific and industrial circles. These queries reflect the growing demand for detailed technical data and sourcing options. Manufacturers and distributors are advised to highlight purity grades (e.g., ≥98% HPLC) and provide comprehensive COAs (Certificates of Analysis) to meet customer expectations.

Environmental and regulatory considerations also play a role in the adoption of Z-Dap(Alloc).DCHA. As green chemistry principles gain momentum, researchers are evaluating solvent systems and reaction conditions that minimize waste. The compound’s compatibility with eco-friendly protocols, such as aqueous-phase coupling or catalytic deprotection, positions it as a sustainable choice for modern laboratories.

Looking ahead, the applications of Z-Dap(Alloc).DCHA are poised to expand further. With the rise of personalized medicine and bioconjugation techniques, its role in creating tailored therapeutic agents will likely grow. Industry stakeholders should monitor emerging trends, such as the integration of AI-driven synthesis planning, which could optimize the use of this compound in complex molecular architectures.

In summary, Z-Dap(Alloc).DCHA (CAS No. 1423017-99-5) is a cornerstone of peptide chemistry, offering unmatched precision and flexibility. Its relevance in cutting-edge research and drug development ensures its continued prominence in scientific literature and commercial catalogs alike.